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Compound of Interest

Compound Name: Cupric ferrocyanide

Cat. No.: B078840

Introduction

Cupric ferrocyanide, historically known as Hatchett's Brown, is a reddish-brown pigment with
the chemical formula Cuz[Fe(CN)s]. Its application in textile dyeing offers a unique coloration
method, particularly for cellulosic fibers like cotton. The process typically involves the in-situ
synthesis of the pigment directly on the textile substrate. This is achieved by sequentially
treating the fabric with a soluble copper salt and a ferrocyanide salt. This method ensures
excellent adhesion of the pigment within the fiber matrix, leading to desirable colorfastness
properties. This document provides detailed application notes and protocols for researchers,
scientists, and drug development professionals interested in the use of cupric ferrocyanide in
textile applications.

Data Presentation

The following tables summarize the expected quantitative data for cotton fabrics dyed with a
copper-based pigment, using copper sulfate as a key component. Due to limited direct data on
cupric ferrocyanide, the following values are based on studies using copper sulfate as a
mordant with natural dyes, which provides a close approximation of the performance of copper-
complexed colorants on cotton.

Table 1: Color Fastness Properties of Copper-Treated Dyed Cotton Fabric
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Fastness Test Test Method Rating (1-5 Scale)
Light Fastness ISO 105-B02 4 (Good)
Wash Fastness (Color

ISO 105-C06 3 (Moderate)
Change)
Wash Fastness (Staining on

ISO 105-C06 4-5 (Good to Excellent)
Cotton)
Rubbing Fastness (Dry) ISO 105-X12 4-5 (Good to Excellent)
Rubbing Fastness (Wet) ISO 105-X12 4 (Good)

Note: The ratings are based on a standard 1-5 scale, where 5 indicates the highest fastness.

Table 2: CIELAB Color Coordinates for Cotton Dyed with a Copper-Based Dye

b*
Mordanting L* a* C* h° (Hue
. (Yellow/Blu
Method (Lightness) (Red/Green) ) (Chroma) Angle)
e
Pre-
mordanting
_ 7154-77.05 0.05-2.90 7.21-17.99 7.23-18.15 80.83 - 89.61
with Copper
Sulfate
Post-
mordanting
_ 70.45-7850 0.10-2.95 5.43 - 23.26 5.53-23.44 79.54 - 88.93
with Copper
Sulfate
Simultaneous
72.31-76.89 0.25-2.85 8.12 - 20.15 8.13-20.35 81.11 - 89.29

Mordanting

Source: Adapted from studies on natural dyes with copper sulfate mordant. The values indicate
the range of reddish-yellow to brownish-yellow shades achievable.[1]

Experimental Protocols
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The following protocols detail the methodologies for the key experiments in the application of
cupric ferrocyanide to cotton textiles.

Protocol 1: Pre-treatment of Cotton Fabric

Objective: To remove impurities from the cotton fabric to ensure uniform dyeing.
Materials:

Scoured and bleached 100% cotton fabric

e Sodium carbonate (Naz2COs)
» Non-ionic detergent

« Distilled water

» Beakers

o Heating mantle or water bath
Procedure:

e Prepare a scouring solution containing 2 g/L of sodium carbonate and 1 g/L of a non-ionic
detergent in distilled water.

e Immerse the cotton fabric in the scouring solution at a liquor-to-material ratio of 40:1.

e Heat the solution to 80-90°C and maintain this temperature for 1 hour with occasional
stirring.

+ Remove the fabric and rinse it thoroughly with hot water, followed by cold water, until the
rinse water is clear and has a neutral pH.

Dry the fabric at room temperature or in an oven at 60°C.

Protocol 2: In-situ Synthesis of Cupric Ferrocyanide on
Cotton Fabric
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Objective: To dye the pre-treated cotton fabric by forming cupric ferrocyanide within the
fibers.

Materials:

Pre-treated cotton fabric

o Copper (I) sulfate pentahydrate (CuSOa-5H20)
o Potassium ferrocyanide (Ka[Fe(CN)s])
e Sodium chloride (NaCl) (optional, as an electrolyte to enhance uptake)
« Distilled water
» Beakers
e Stirring rods
e Heating plate
Procedure:
e Step 1: Copper Salt Treatment
1. Prepare a 2% (w/v) solution of copper sulfate in distilled water.

2. Immerse the pre-treated cotton fabric in the copper sulfate solution at a liquor-to-material
ratio of 30:1.

3. Heat the bath to 60°C and maintain for 30 minutes with gentle stirring.
4. Remove the fabric and gently squeeze out the excess solution. Do not rinse.
o Step 2: Ferrocyanide Treatment and Pigment Formation

1. Prepare a 2% (w/v) solution of potassium ferrocyanide in distilled water.
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2. Immerse the copper salt-treated fabric into the potassium ferrocyanide solution at a liquor-
to-material ratio of 30:1 at room temperature.

3. Areddish-brown color will develop on the fabric as cupric ferrocyanide precipitates.

4. Continue the treatment for 30 minutes with occasional stirring to ensure even color
development.

Protocol 3: Post-treatment of Dyed Fabric

Obijective: To remove unfixed pigment and improve the fastness properties.

Materials:

Dyed cotton fabric

Non-ionic detergent

Distilled water

Beakers

Heating plate
Procedure:

» Remove the dyed fabric from the ferrocyanide bath and rinse it thoroughly with cold water to
remove any loosely adhering pigment particles.

Prepare a soaping solution containing 1 g/L of a non-ionic detergent in distilled water.

Wash the dyed fabric in the soaping solution at 50-60°C for 15-20 minutes.

Rinse the fabric with hot water and then with cold water until the rinse water is clear.

Squeeze out the excess water and air-dry the fabric in the shade.

Protocol 4: Evaluation of Color Fastness
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Objective: To assess the resistance of the dyed fabric to various stresses.

e Light Fastness: Determined according to the ISO 105-B02 standard method. The dyed
samples are exposed to a xenon arc lamp, and the change in color is evaluated against the
blue wool standards.[2]

e Wash Fastness: Assessed according to the ISO 105-C06 standard method. The dyed
sample, along with a multi-fiber strip, is washed in a standard soap solution under controlled
conditions of temperature and time. The color change of the sample and the staining of the
adjacent fabrics are evaluated using grey scales.

e Rubbing Fastness: Evaluated according to the ISO 105-X12 standard method. The dyed
fabric is rubbed with a standard white cotton cloth under specified conditions (dry and wet).
The staining on the white cloth is assessed using a grey scale for staining.[1]

Visualizations

The following diagrams illustrate the key processes in the application of cupric ferrocyanide
for textile dyeing.

Caption: Experimental workflow for cupric ferrocyanide dyeing of cotton.

Caption: Chemical pathway for in-situ synthesis of cupric ferrocyanide on cotton.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078840#application-of-cupric-ferrocyanide-in-textile-
dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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